Cas no 104175-15-7 (3-(4-ethylphenyl)propanal)

• Product Name: 3-(4-ethylphenyl)propanal
• CAS No: 104175-15-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 126054
• PubChem ID: 17877034
• Update Time: 2025-04-18

3-(4-ethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,4-ethyl-
• 3-(4-ethylphenyl)propanal
• 3-(4-ETHYL-PHENYL)-PROPIONALDEHYDE
• 3-(4-ethylphenyl)propionaldehyde
• 4-Ethyl-hydrozimtaldehyd
• ACMC-20m6yq
• AG-D-16055
• AGN-PC-01MPZN
• CTK4A2800
• Hydrocinnamaldehyde,p-ethyl- (6CI)
• KB-75208
• Z993017820
• AKOS010077098
• 104175-15-7
• EN300-131227
• Benzenepropanal, 4-ethyl-
• DTXSID90591432
• PKMBYEGYTBWRIO-UHFFFAOYSA-N
• SCHEMBL910428

• Inchi： 1S/C11H14O/c1-2-10-5-7-11(8-6-10)4-3-9-12/h5-9H,2-4H2,1H3
• InChI Key： PKMBYEGYTBWRIO-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 242.8°C at 760 mmHg
• Flash Point: 108.7°C
• Refractive Index: 1.505
• PSA: 17.07
• LogP: 2.38050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives